Cas no 330859-35-3 (4-(4-Benzylpiperidin-1-yl)methylbenzoic acid)

• Product Name: 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid
• CAS No: 330859-35-3
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• MDL: MFCD00810567
• CID: 4712824
• Update Time: 2025-10-28

4-(4-Benzylpiperidin-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-benzylpiperidin-1-yl)methyl]benzoic acid
• Oprea1_142356
• BBL003889
• SP4181
• STK873762
• ST026647
• 4-{[4-benzylpiperidyl]methyl}benzoic acid
• H3498
• benzoic acid, 4-[[4-(phenylmethyl)-1-piperidinyl]methyl]-
• 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid

• MDL： MFCD00810567
• Inchi： 1S/C20H23NO2/c22-20(23)19-8-6-18(7-9-19)15-21-12-10-17(11-13-21)14-16-4-2-1-3-5-16/h1-9,17H,10-15H2,(H,22,23)
• InChI Key： ZCHHCIRKPBHTTH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 362
• Topological Polar Surface Area: 40.5

Additional information on 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid

Comprehensive Guide to 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid (CAS No. 330859-35-3): Properties, Applications, and Market Insights

4-(4-Benzylpiperidin-1-yl)methylbenzoic acid (CAS No. 330859-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a benzylpiperidine moiety linked to a benzoic acid group via a methylene bridge. Its unique structure makes it a valuable intermediate in drug discovery and development, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

The chemical properties of 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid include a molecular weight of 309.39 g/mol and a purity typically exceeding 98%. Its solubility profile shows moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, while being sparingly soluble in water. Researchers often explore its structure-activity relationships (SAR) to optimize its pharmacological potential, especially in designing novel central nervous system (CNS) agents.

In recent years, the demand for 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid has surged due to its applications in medicinal chemistry. It serves as a key building block for developing G protein-coupled receptor (GPCR) modulators, which are pivotal in treating conditions like Parkinson's disease and depression. The compound's piperidine scaffold is particularly noteworthy, as it mimics natural alkaloids, enhancing its bioavailability and target specificity.

From an industrial perspective, the synthesis of 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid involves multi-step organic reactions, including reductive amination and ester hydrolysis. Manufacturers emphasize green chemistry principles to minimize waste and improve yield, aligning with global sustainability trends. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensure product consistency and quality control.

The market dynamics for 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid reflect its growing relevance in biopharmaceutical innovation. With increasing R&D investments in neuropharmacology, this compound is frequently cited in patents and academic publications. Suppliers often highlight its custom synthesis capabilities to meet diverse research needs, from small-scale lab trials to bulk production for preclinical studies.

For researchers seeking CAS 330859-35-3, it's crucial to source the compound from reputable suppliers who provide detailed certificates of analysis (CoA). Storage recommendations typically include keeping the powder in a cool, dry environment (<20°C) under inert conditions to preserve stability. As the scientific community explores AI-driven drug discovery, compounds like 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid are increasingly studied via in silico modeling to predict their interactions with biological targets.

In summary, 4-(4-Benzylpiperidin-1-yl)methylbenzoic acid (CAS No. 330859-35-3) represents a versatile tool in modern chemistry, bridging gaps between synthetic methodology and therapeutic innovation. Its applications span from neurological research to material science, underscoring its interdisciplinary value. As the demand for high-purity intermediates rises, this compound will likely remain a focal point in both academic and industrial settings.